Cas no 89972-76-9 (4'-(4-Bromophenyl)-2,2':6',2''-terpyridine)

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine structure

89972-76-9 structure

Product Name:4'-(4-Bromophenyl)-2,2':6',2''-terpyridine

CAS No:89972-76-9

MF:C₂₁H₁₄BrN₃

MW:388.259963512421

MDL:MFCD06796984

CID:721186

PubChem ID:87560384

Update Time:2024-10-26

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Chemical and Physical Properties

Names and Identifiers

- 4'-(4-Bromophenyl)-2,2':6',2''-terpyridine
- 4'-(4-Bromophenyl)-2,6':2',2''-terpyridine
- 2,2':6',2''-Terpyridine,4'-(4-bromophenyl)-
- 4-(4-bromophenyl)-2,6-dipyridin-2-ylpyridine
- 4'-(4-Bromophenyl)-α,α',α''-tripyridyl
- 4'-(4-Bromophenyl)-alpha,alpha',alpha''-tripyridyl
- 4'-(4-Bromophenyl)-2,2':6',2'-terpyridine
- 4-(4'-Bromophenyl)-2,6-di(2-pyridyl)pyridine
- EOS240
- 4942AC
- VP15063
- SY055595
- AX8238142
- B3218
- 4-
- 4′-(4-Bromophenyl)-2,2′:6′,2′′-terpyridine (ACI)
- 4-(4-Bromophenyl)-2,2′:6,2′′-terpyridine
- 4′-(4-Bromphenyl)-2,2′:6′,2′′-terpyridine
- 4′-p-Bromophenyl-2,2′:6′,2′′-terpyridine
- AKOS015899851
- 4-(4-BROMOPHENYL)-6-(PYRIDIN-2-YL)-2,2'-BIPYRIDINE
- DTXCID20395384
- CS-W004602
- DTXSID20444563
- 4-(4-Bromophenyl)-Alpha,Alpha,Alpha-Tripyridyl
- 4 inverted exclamation mark -(4-Bromophenyl)-2,2 inverted exclamation mark :6 inverted exclamation mark ,2 inverted exclamation mark inverted exclamation mark -terpyridine
- 89972-76-9
- SCHEMBL3596420
- AS-66163
- 4'-(4-bromophenyl)-2,2:6' 2'-Terpyidine
- DB-050440
- MFCD06796984
- doi:10.14272/BOPPHKMZOYPASP-UHFFFAOYSA-N.1
- AC-8877
- YSWG791
- J-400384
- 2,2':6',2''-Terpyridine, 4'-(4-bromophenyl)-
- MDL： MFCD06796984
- Inchi： 1S/C21H14BrN3/c22-17-9-7-15(8-10-17)16-13-20(18-5-1-3-11-23-18)25-21(14-16)19-6-2-4-12-24-19/h1-14H
- InChI Key： BOPPHKMZOYPASP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C2C=C(C3C=CC=CN=3)N=C(C3C=CC=CN=3)C=2)=CC=1

Computed Properties

Exact Mass: 387.03700
Monoisotopic Mass: 387.03711g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 384
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.4
Topological Polar Surface Area: 38.7

Experimental Properties

Color/Form: Not determined
Density: 1.4±0.1 g/cm3
Melting Point: 160.0 to 164.0 deg-C
Boiling Point: 512.671 ℃ at 760 mmHg
Flash Point: 263.9±28.7 °C
Refractive Index: 1.646
PSA: 38.67000
LogP: 5.63510
Solubility: Not determined
Sensitiveness: Sensitive to air

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Security Information

Symbol:
Prompt：warning
Signal Word：Waring
Hazard Statement： H315,H319
Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
Safety Instruction： H315,H319
Storage Condition：Store at 4°C,-4At ℃Store…Better

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	B3218-5G	4'-(4-Bromophenyl)-2,2':6',2''-terpyridine	89972-76-9	97.0%(LC&T)	5G	￥ 3025	2022-04-26
Alichem	A029190705-10g	4'-(4-Bromophenyl)-2,2':6',2''-terpyridine	89972-76-9	95%	10g	$394.91	2023-08-31
BAI LING WEI Technology Co., Ltd.	B3218-1G	4'-(4-Bromophenyl)-2,2':6',2''-terpyridine	89972-76-9	97.0%(LC&T)	1G	￥ 830	2022-04-26
Fluorochem	232252-250mg	4'-(4-Bromophenyl)-2,2':6',2''-terpyridine	89972-76-9	95%	250mg	£23.00	2021-07-08
Fluorochem	232252-1g	4'-(4-Bromophenyl)-2,2':6',2''-terpyridine	89972-76-9	95%	1g	£54.00	2021-07-08
Fluorochem	232252-5g	4'-(4-Bromophenyl)-2,2':6',2''-terpyridine	89972-76-9	95%	5g	£193.00	2021-07-08
Fluorochem	232252-25g	4'-(4-Bromophenyl)-2,2':6',2''-terpyridine	89972-76-9	95%	25g	£710.00	2021-07-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B803418-1g	4'-(4-Bromophenyl)-2,2':6',2''-terpyridine	89972-76-9	97%	1g	￥454.00	2022-09-02
TRC	B678225-50mg	4'-(4-Bromophenyl)-2,2':6',2''-terpyridine	89972-76-9		50mg	$ 50.00	2022-06-06
TRC	B678225-100mg	4'-(4-Bromophenyl)-2,2':6',2''-terpyridine	89972-76-9		100mg	$ 65.00	2022-06-06

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Production Method

Production Method 1

32017-76-8

1758-54-9

89972-76-9

Reaction Conditions

1.1 3 h, 200 °C

Reference

: A solvent-free reaction between acetophenone oximes and epoxy styrenes: an efficient synthesis of 2,4,6-triarylpyridines under neutral conditions

Mahernia, Shabnam; Adib, Mehdi; Mahdavi, Mohammad; Nosrati, Meisam, Tetrahedron Letters, 2014, 55(29), 3844-3846

Production Method 2

1122-62-9

1122-91-4

89972-76-9

Reaction Conditions

1.1 Reagents: Ammonium acetate ; 5 - 9 min, heated

Reference

: An efficient improve for the Kroehnke reaction: One-pot synthesis of 2,4,6-triarylpyridines using raw materials under microwave irradiation

Tu, Shujiang; Li, Tuanjie; Shi, Feng; Fang, Fang; Zhu, Songlei; et al, Chemistry Letters, 2005, 34(5), 732-733

Production Method 3

1122-62-9

1122-91-4

89972-76-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Ammonium hydroxide Solvents: Methanol ; 72 h, reflux; 3 h, rt

Reference

: Zn2+-selective fluorescent turn-on chemosensor based on terpyridine-substituted siloles

Yin, Shouchun; Zhang, Jing; Feng, Haike; Zhao, Zujin; Xu, Liwen; et al, Dyes and Pigments, 2012, 95(2), 174-179

Production Method 4

61864-67-3

26482-00-8

89972-76-9

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Acetic acid ; 7 h, reflux
1.2 Reagents: Sodium hydroxide

Reference

: Synthesis and characterization of a new ditopic bipyridine-terpyridine bridging ligand using a Suzuki cross-coupling reaction

Zibaseresht, Ramin, ARKIVOC (Gainesville, 2019, (6), 277-287

Production Method 5

1122-62-9

1122-91-4

89972-76-9

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Water ; 16 min, 130 °C

Reference

: Kroehnke reaction in aqueous media: one-pot clean synthesis of 4'-aryl-2,2':6',2''-terpyridines

Tu, Shujiang; Jia, Runhong; Jiang, Bo; Zhang, Junyong; Zhang, Yan; et al, Tetrahedron, 2007, 63(2), 381-388

Production Method 6

1122-91-4

1758-54-9

89972-76-9

Reaction Conditions

1.1 3 h, 200 °C

Reference

: An efficient synthesis of 2,4,6-triarylpyridines via solvent-free reaction between acetophenoneoximes and aldehydes

Mahernia, Shabnam; Mahdavi, Mohammad; Adib, Mehdi, Synlett, 2014, 25(9), 1299-1301

Production Method 7

1122-62-9

1122-91-4

89972-76-9

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Ethylene glycol ; 5 - 9 min

Reference

: A convenient one-pot synthesis of 4'-aryl-2,2':6',2''-terpyridines and 2,4,6-triarylpyridines under microwave irradiation

Tu, Shujiang; Li, Tuanjie; Shi, Feng; Wang, Qian; Zhang, Jinpeng; et al, Synthesis, 2005, (18), 3045-3050

Production Method 8

26482-00-8

89972-76-9

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Acetic acid
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: Phenyl-substituted 2,2':6',2''-terpyridine as a new series of fluorescent compounds-their photophysical properties and fluorescence tuning

Mutai, Toshiki; Cheon, Jin-Dong; Arita, Shinpei; Araki, Koji, Journal of the Chemical Society, 2001, (7), 1045-1050

Production Method 9

16232-01-2

26482-00-8

89972-76-9

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Acetic acid
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

: High yield preparation of 4'-(4-bromophenyl)-2,2':6',2"-terpyridine by a condensation reaction. Determination of the stereochemistry of two complex byproducts by a combination of molecular mechanics and NMR spectroscopy

Korall, Peter; Boerje, Anna; Norrby, Per-Ola; Aakermark, Bjoern, Acta Chemica Scandinavica, 1997, 51, 760-766

Production Method 10

1122-62-9

1122-91-4

89972-76-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Polyethylene glycol ; 10 min, 0 °C
1.2 2 h, 0 °C
1.3 Reagents: Ammonium acetate Solvents: Ethanol ; 2 h, 100 °C

Reference

: Fluorogenic Zn(II) and Chromogenic Fe(II) Sensors Based on Terpyridine-Substituted Tetraphenylethenes with Aggregation-Induced Emission Characteristics

Hong, Yu-Ning; Chen, Si-Jie; Leung, Chris Wai-Tung; Lam, Jacky Wing-Yip; Liu, Jian-Zhao; et al, ACS Applied Materials & Interfaces, 2011, 3(9), 3411-3418

Production Method 11

1122-62-9

1122-91-4

89972-76-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide ; 10 min, 0 °C
1.2 2 h, 0 °C; 2 h, 0 °C
1.3 Reagents: Ammonium acetate ; 2 h, 100 °C

Reference

: Inspecting Metal-Coordination-Induced Perturbation of Molecular Ligand Orbitals at a Submolecular Resolution

Wang, Weihua; Hong, Yuning; Shi, Xingqiang; Minot, Christian; Van Hove, Michel A.; et al, Journal of Physical Chemistry Letters, 2010, 1(15), 2295-2298

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Raw materials

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Preparation Products

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine (89972-76-9)

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:89972-76-9)4'-(4-Bromophenyl)-2,2':6',2''-terpyridine

Order Number:A846175

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:08

Price ($):447.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:89972-76-9)4'-(4-BROMOPHENYL)-2,2':6',2''-TERPYRIDINE

Order Number:sfd4019

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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3. Evolution and characterization of a benzylguanine-binding RNA aptamer†

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5. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583

Related Categories

89972-76-9 (4'-(4-Bromophenyl)-2,2':6',2''-terpyridine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:89972-76-9)4'-(4-Bromophenyl)-2,2':6',2''-terpyridine

Purity:99%

Quantity:25g

Price ($):447.0

Suzhou Senfeida Chemical Co., Ltd

(CAS:89972-76-9)4'-(4-BROMOPHENYL)-2,2':6',2''-TERPYRIDINE

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 89972-76-9 (4'-(4-Bromophenyl)-2,2':6',2''-terpyridine)

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Security Information

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Pricemore >>

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Raw materials

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Preparation Products

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Suppliers

4'-(4-Bromophenyl)-2,2':6',2''-terpyridine Related Literature

Related Categories

89972-76-9 (4'-(4-Bromophenyl)-2,2':6',2''-terpyridine) Related Products